5-bromo-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H18BrNO5
• Molecular Weight: 444.3 g/mol
• IUPAC Name: 5-bromo-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-prop-2-ynylindol-2-one
• InChI: InChI=1S/C21H18BrNO5/c1-4-9-23-16-7-6-14(22)11-15(16)21(26,20(23)25)12-17(24)13-5-8-18(27-2)19(10-13)28-3/h1,5-8,10-11,26H,9,12H2,2-3H3
• InChI Key: HJGXHTYVRYKSMB-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Br)N(C2=O)CC#C)O)OC

Description

5-bromo-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one, also known as BR-DIMBOA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research.

Mechanism of Action

5-bromo-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one's mechanism of action in breast cancer cells involves the activation of the p53 pathway, a tumor suppressor pathway that regulates cell growth and division. This compound has been shown to increase the expression of p53 and its downstream targets, leading to the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in normal breast cells, indicating that it may have a selective effect on cancer cells. Additionally, this compound has been shown to inhibit the activity of enzymes involved in angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors. This suggests that this compound may have anti-angiogenic properties, which could further contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One advantage of 5-bromo-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is its specificity for breast cancer cells, which makes it a promising candidate for targeted cancer therapy. However, its synthetic nature may limit its use in clinical settings, as natural compounds are often preferred due to their lower toxicity and greater availability.

Future Directions

Future research on 5-bromo-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one could focus on optimizing its synthesis method to improve its yield and reduce its cost. Additionally, further studies could investigate its potential applications in other types of cancer, as well as its combination with other anti-cancer agents to enhance its efficacy. Finally, research could also explore the use of this compound as a diagnostic tool for breast cancer, as its specificity for cancer cells could make it a valuable marker for detecting the disease.

Synthesis Methods

5-bromo-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is synthesized through a series of chemical reactions, starting with the condensation of 3,4-dimethoxybenzaldehyde and 2-oxoethyl acetoacetate to form 3-(3,4-dimethoxyphenyl)-2-buten-1-one. This compound is then reacted with 5-bromo-2-hydroxybenzaldehyde to form this compound.

Scientific Research Applications

5-bromo-3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has been shown to have potential applications in cancer research, specifically in the treatment of breast cancer. Studies have demonstrated that this compound inhibits the growth of breast cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been shown to inhibit the migration and invasion of breast cancer cells, which are key factors in cancer metastasis.